Myeloproliferative Neoplasms (MPN)

Description

Myeloproliferative Neoplasms (MPNs) are a group of chronic hematologic malignancies characterized by the overproduction of one or more myeloid cell lines in the bone marrow. These clonal disorders arise from a hematopoietic stem cell and can lead to complications such as thrombosis, hemorrhage, and progression to acute myeloid leukemia. Key MPNs include polycythemia vera, essential thrombocythemia, and primary myelofibrosis, each with distinct clinical features and genetic drivers.